Cas no 181929-95-3 (2H-1-Benzopyran-2-one, 4a,5,6,7,8,8a-hexahydro-4-hydroxy-)

• Product Name: 2H-1-Benzopyran-2-one, 4a,5,6,7,8,8a-hexahydro-4-hydroxy-
• CAS No: 181929-95-3
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 1373952
• Update Time: 2024-08-16

2H-1-Benzopyran-2-one, 4a,5,6,7,8,8a-hexahydro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4a,5,6,7,8,8a-hexahydro-4-hydroxy-

• Inchi： 1S/C9H12O3/c10-7-5-9(11)12-8-4-2-1-3-6(7)8/h5-6,8,10H,1-4H2
• InChI Key： YSHFERUTEJAGNO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2CCCCC2C(O)=C1

Computed Properties

• Exact Mass: 168.07866

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 343.2±42.0 °C(Predicted)
• PSA: 46.53
• pka: 4.50±1.00(Predicted)